Meclofenamic acid Meclofenamic acid Meclofenamic acid is an aminobenzoic acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is replaced by a 2,6-dichloro-3-methylphenyl group. A non-steroidal anti-inflammatory drug, it is used as the sodium salt for the treatment of dysmenorrhoea (painful periods), osteoarthritis and rheumatoid arthritis. It has a role as a non-steroidal anti-inflammatory drug, an antirheumatic drug, an antineoplastic agent, an anticonvulsant, an analgesic, an antipyretic, an EC 1.13.11.34 (arachidonate 5-lipoxygenase) inhibitor and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is an aminobenzoic acid, a secondary amino compound and an organochlorine compound. It is a conjugate acid of a meclofenamic acid(1-).
A non-steroidal anti-inflammatory agent with antipyretic and antigranulation activities. It also inhibits prostaglandin biosynthesis.
See also: Meclofenamate Sodium (has salt form).
Brand Name: Vulcanchem
CAS No.: 644-62-2
VCID: VC20781153
InChI: InChI=1S/C14H11Cl2NO2/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19/h2-7,17H,1H3,(H,18,19)
SMILES: CC1=C(C(=C(C=C1)Cl)NC2=CC=CC=C2C(=O)O)Cl
Molecular Formula: C14H11Cl2NO2
Molecular Weight: 296.1 g/mol

Meclofenamic acid

CAS No.: 644-62-2

Cat. No.: VC20781153

Molecular Formula: C14H11Cl2NO2

Molecular Weight: 296.1 g/mol

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Meclofenamic acid - 644-62-2

Specification

Description Meclofenamic acid is an aminobenzoic acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is replaced by a 2,6-dichloro-3-methylphenyl group. A non-steroidal anti-inflammatory drug, it is used as the sodium salt for the treatment of dysmenorrhoea (painful periods), osteoarthritis and rheumatoid arthritis. It has a role as a non-steroidal anti-inflammatory drug, an antirheumatic drug, an antineoplastic agent, an anticonvulsant, an analgesic, an antipyretic, an EC 1.13.11.34 (arachidonate 5-lipoxygenase) inhibitor and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is an aminobenzoic acid, a secondary amino compound and an organochlorine compound. It is a conjugate acid of a meclofenamic acid(1-).
A non-steroidal anti-inflammatory agent with antipyretic and antigranulation activities. It also inhibits prostaglandin biosynthesis.
See also: Meclofenamate Sodium (has salt form).
CAS No. 644-62-2
Molecular Formula C14H11Cl2NO2
Molecular Weight 296.1 g/mol
IUPAC Name 2-(2,6-dichloro-3-methylanilino)benzoic acid
Standard InChI InChI=1S/C14H11Cl2NO2/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19/h2-7,17H,1H3,(H,18,19)
Standard InChI Key SBDNJUWAMKYJOX-UHFFFAOYSA-N
SMILES CC1=C(C(=C(C=C1)Cl)NC2=CC=CC=C2C(=O)O)Cl
Canonical SMILES CC1=C(C(=C(C=C1)Cl)NC2=CC=CC=C2C(=O)O)Cl
Appearance Solid powder
Melting Point 248-250
257 °C

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